{1-[3-(2-methylphenoxy)propyl]-1H-indol-3-yl}(thiophen-2-yl)methanone
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Overview
Description
The compound {1-[3-(2-methylphenoxy)propyl]-1H-indol-3-yl}(thiophen-2-yl)methanone is a complex organic molecule that features a combination of indole, thiophene, and phenoxy groups
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of {1-[3-(2-methylphenoxy)propyl]-1H-indol-3-yl}(thiophen-2-yl)methanone typically involves multi-step organic reactions. The process begins with the preparation of the indole core, followed by the introduction of the phenoxypropyl and thiophenylmethanone groups. Common reagents used in these steps include halogenated intermediates, Grignard reagents, and various catalysts to facilitate the coupling reactions.
Industrial Production Methods
Industrial production of this compound would likely involve optimization of the synthetic route to maximize yield and minimize costs. This could include the use of continuous flow reactors, high-throughput screening of catalysts, and advanced purification techniques to ensure the final product’s purity.
Chemical Reactions Analysis
Types of Reactions
Oxidation: The compound can undergo oxidation reactions, particularly at the indole and thiophene rings, leading to the formation of various oxidized derivatives.
Reduction: Reduction reactions can target the carbonyl group in the methanone moiety, converting it to an alcohol.
Substitution: The phenoxy and thiophene groups can participate in electrophilic and nucleophilic substitution reactions, allowing for further functionalization.
Common Reagents and Conditions
Oxidation: Reagents like potassium permanganate or chromium trioxide in acidic conditions.
Reduction: Sodium borohydride or lithium aluminum hydride in anhydrous solvents.
Substitution: Halogenated intermediates and strong bases or acids as catalysts.
Major Products
The major products formed from these reactions include various oxidized, reduced, and substituted derivatives of the original compound, each with potentially unique properties and applications.
Scientific Research Applications
Chemistry
In chemistry, {1-[3-(2-methylphenoxy)propyl]-1H-indol-3-yl}(thiophen-2-yl)methanone can be used as a building block for synthesizing more complex molecules. Its unique structure allows for diverse chemical modifications, making it valuable in the development of new materials and catalysts.
Biology
In biological research, this compound could serve as a probe to study the interactions between indole and thiophene-containing molecules and various biological targets. Its structural features may also make it a candidate for drug development, particularly in targeting specific enzymes or receptors.
Medicine
The compound’s potential medicinal applications include its use as a lead compound in drug discovery. Its ability to interact with biological targets suggests it could be developed into therapeutic agents for various diseases, including cancer and neurological disorders.
Industry
In industry, this compound could be used in the production of advanced materials, such as organic semiconductors or photovoltaic cells, due to its unique electronic properties.
Mechanism of Action
The mechanism of action of {1-[3-(2-methylphenoxy)propyl]-1H-indol-3-yl}(thiophen-2-yl)methanone involves its interaction with specific molecular targets, such as enzymes or receptors. The indole and thiophene rings can engage in π-π stacking interactions, while the phenoxy group can form hydrogen bonds with target proteins. These interactions can modulate the activity of the target, leading to various biological effects.
Comparison with Similar Compounds
Similar Compounds
Ethyl acetoacetate: A simpler compound used in various organic syntheses.
Levodopa: A compound with a similar indole structure, used in the treatment of Parkinson’s disease.
Thiophene derivatives: Compounds with similar thiophene rings, used in materials science and medicinal chemistry.
Uniqueness
What sets {1-[3-(2-methylphenoxy)propyl]-1H-indol-3-yl}(thiophen-2-yl)methanone apart is its combination of indole, thiophene, and phenoxy groups, which confer unique electronic and steric properties
Properties
Molecular Formula |
C23H21NO2S |
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Molecular Weight |
375.5 g/mol |
IUPAC Name |
[1-[3-(2-methylphenoxy)propyl]indol-3-yl]-thiophen-2-ylmethanone |
InChI |
InChI=1S/C23H21NO2S/c1-17-8-2-5-11-21(17)26-14-7-13-24-16-19(18-9-3-4-10-20(18)24)23(25)22-12-6-15-27-22/h2-6,8-12,15-16H,7,13-14H2,1H3 |
InChI Key |
KOTPWCCINUKYRK-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC=CC=C1OCCCN2C=C(C3=CC=CC=C32)C(=O)C4=CC=CS4 |
Origin of Product |
United States |
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